Cas no 23537-25-9 (L-Cysteic Acid Monohydrate)
L-Cysteic Acid Monohydrate is a crystalline, water-soluble derivative of the amino acid cysteine, characterized by the presence of a sulfonic acid group. Its chemical formula is C₃H₇NO₅S·H₂O, with a molecular weight of 185.16 g/mol. This compound is widely utilized in biochemical research, particularly in protein structure analysis, due to its role in disulfide bond formation and modification. It also serves as a precursor in peptide synthesis and as a buffer component in chromatography. The monohydrate form ensures stability and consistent performance in aqueous solutions. Its high purity and well-defined properties make it a reliable reagent for analytical and synthetic applications in both academic and industrial settings.
L-Cysteic Acid Monohydrate structure
Product Name:L-Cysteic Acid Monohydrate
CAS No:23537-25-9
MF:C3H9NO6S
MW:187.17166018486
MDL:MFCD00149544
CID:88449
PubChem ID:24858207
Update Time:2025-05-28
L-Cysteic Acid Monohydrate Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-Amino-3-sulfopropanoic acid hydrate
- L-Cysteic Acid Monohydrate
- 5-AMINOTHIAZOLO[4,5-D]PYRIMIDINE-2,7(3H,6H)-DIONE
- 3-sulfo-L-alanine,monohydrate
- S-Methylcysteinol
- S-methyl-L-cysteinol
- L-3-Sulfoalanine
- L-Amino-sulfopropionic acid
- L-Alanine,3-sulfo-,monohydrate
- 3-Sulfo-L-alanine monohydrate
- Q27291917
- AKOS016011092
- DTXSID40946296
- L-Alanine, 3-sulfo-, monohydrate
- L-2-Amino-3-sulfopropionic acid monohydrate
- L-Alanine, 3-sulfo-, hydrate (1:1)
- UNII-VN8X20T18R
- VN8X20T18R
- Alanine, 3-sulfo-, monohydrate, l-
- 23537-25-9
- (R)-2-Amino-3-sulfopropionic acid
- CS-0102477
- HY-124009A
- (2R)-2-amino-3-sulfopropanoic acid;hydrate
- Cysteic acid monohydrate, l-
- SCHEMBL1157749
- L-Cysteic acid monohydrate, >=99.0% (T)
- L-Cysteic acid monohydrate [MI]
- 2-Amino-3-sulfopropionic acid monohydrate
- AS-61748
- cysteic acid monohydrate
- s3325
- NS00074095
- L-Cysteic acid (monohydrate)
- (2R)-2-amino-3-sulfopropanoic acid hydrate
- MFCD00149544
- FD21268
- C-9570
- PCPIXZZGBZWHJO-DKWTVANSSA-N
- H-Cys(O)2-OH.H2O
- 99.0% (T)
-
- MDL： MFCD00149544
- Inchi： 1S/C3H7NO5S.H2O/c4-2(3(5)6)1-10(7,8)9;/h2H,1,4H2,(H,5,6)(H,7,8,9);1H2/t2-;/m0./s1
- InChI Key： PCPIXZZGBZWHJO-DKWTVANSSA-N
- SMILES： S(C[C@@H](C(=O)O)N)(=O)(=O)O.O
- BRN： 1725495
Computed Properties
- Exact Mass: 187.01500
- Monoisotopic Mass: 167.996668
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: -3.9
- Topological Polar Surface Area: 125
Experimental Properties
- Color/Form: Colorless crystals. Those containing 1 molecule of crystal water are needle crystals.
- Density: 1.775
- Melting Point: 267 °C (dec.) (lit.)
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Solubility: H2O: soluble
- Water Partition Coefficient: Soluble in water.
- Stability/Shelf Life: Stable. Combustible.
- PSA: 135.30000
- LogP: 0.00290
- Solubility: Soluble in water, insoluble in alcohol.
- Merck: 14,2780
- Optical Activity: [α]20/D +7.5±0.5°, c = 5% in H2O
L-Cysteic Acid Monohydrate Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S22; S24/25
L-Cysteic Acid Monohydrate Customs Data
- HS CODE：2922509090
- Customs Data：
China Customs Code:
2922509090Overview:
2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
L-Cysteic Acid Monohydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C994500-1g |
L-Cysteic Acid Monohydrate |
23537-25-9 | 1g |
$ 64.00 | 2023-09-08 | ||
| TRC | C994500-10g |
L-Cysteic Acid Monohydrate |
23537-25-9 | 10g |
$ 86.00 | 2023-09-08 | ||
| TRC | C994500-50g |
L-Cysteic Acid Monohydrate |
23537-25-9 | 50g |
$ 385.00 | 2023-09-08 | ||
| S e l l e c k ZHONG GUO | S3325-100mg |
L-Cysteic acid monohydrate |
23537-25-9 | 99.64% | 100mg |
¥892.71 | 2023-09-15 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5083-5 mg |
L-Cysteic acid monohydrate |
23537-25-9 | 99.28% | 5mg |
￥248.00 | 2022-04-26 | |
| ChemScence | CS-0102477-1g |
L-Cysteic acid monohydrate |
23537-25-9 | ≥98.0% | 1g |
$50.0 | 2022-04-27 | |
| abcr | AB178701-5 g |
L-Cysteic acid monohydrate; 99% |
23537-25-9 | 5g |
€83.40 | 2022-06-11 | ||
| abcr | AB178701-25 g |
L-Cysteic acid monohydrate; 99% |
23537-25-9 | 25g |
€171.90 | 2022-06-11 | ||
| abcr | AB178701-100 g |
L-Cysteic acid monohydrate; 99% |
23537-25-9 | 100g |
€437.30 | 2022-06-11 | ||
| abcr | AB178701-250 g |
L-Cysteic acid monohydrate; 99% |
23537-25-9 | 250g |
€977.00 | 2022-06-11 |
L-Cysteic Acid Monohydrate Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
23537-25-9 (L-Cysteic Acid Monohydrate) Related Products
- 35554-98-4(D-Cysteic Acid)
- 648881-37-2(L-Alanine, 3-sulfo-, 1-butyl ester)
- 648881-36-1(L-Alanine, 3-sulfo-, 1-propyl ester)
- 13100-82-8(Alanine, 3-sulfo-)
- 648881-35-0(L-Alanine, 3-sulfo-, 1-(1-methylethyl) ester)
- 648881-34-9(L-Alanine, 3-sulfo-, 1-ethyl ester)
- 35554-99-5(D-Alanine, 3-sulfino-)
- 1115-65-7(L-Cysteinesulfinic Acid)
- 2381-08-0(Cysteinesulfinic acid)
- 61748-49-0(Ethyl, 2-amino-2-carboxy-1-sulfo-, (R)-)
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